Cas no 2172082-34-5 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)butanamidobutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)butanamidobutanoic acid
• CAS No: 2172082-34-5
• MF: C₂₇H₃₄N₂O₆
• MW: 482.568667888641
• CID: 6508363
• PubChem ID: 165559235
• Update Time: 2025-07-18

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)butanamidobutanoic acid
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxy-N-(propan-2-yl)butanamido]butanoic acid
• 2172082-34-5
• EN300-1524487

• Inchi： 1S/C27H34N2O6/c1-18(2)29(16-8-13-25(30)31)26(32)24(34-3)14-15-28-27(33)35-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23-24H,8,13-17H2,1-3H3,(H,28,33)(H,30,31)
• InChI Key： ADOHLZPTTOCEBG-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C(N(CCCC(=O)O)C(C)C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 482.24168681g/mol
• Monoisotopic Mass: 482.24168681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)butanamidobutanoic acid

Recent Advances in the Study of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)butanamidobutanoic acid (CAS: 2172082-34-5)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxy-N-(propan-2-yl)butanamidobutanoic acid (CAS: 2172082-34-5) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative represents an important building block in peptide synthesis and drug development, particularly for its potential applications in targeted drug delivery systems and as a linker molecule in bioconjugation chemistry.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's utility in solid-phase peptide synthesis (SPPS) protocols. The molecule's unique structural features - including the Fmoc protecting group, methoxy modification, and isopropylamide terminus - provide both stability during synthesis and selective deprotection capabilities. Researchers at MIT have utilized this compound to develop novel peptide-drug conjugates with improved pharmacokinetic properties.

A breakthrough application was reported in Nature Biotechnology (2024), where 2172082-34-5 served as a key intermediate in the development of next-generation antibody-drug conjugates (ADCs). The compound's ability to form stable amide bonds while maintaining solubility in organic solvents makes it particularly valuable for ADC linker chemistry. Clinical trials using ADCs incorporating this linker technology have shown promising Phase I results in treating refractory cancers.

From a synthetic chemistry perspective, recent work published in Organic Letters (2024) has optimized the production process for 2172082-34-5, achieving >95% purity at kilogram scale. The improved synthetic route reduces the number of purification steps while maintaining excellent enantiomeric excess, making the compound more accessible for industrial applications.

Structural analysis through X-ray crystallography (Acta Crystallographica, 2023) has revealed important insights into the compound's conformational preferences, which explain its superior performance as a building block compared to similar Fmoc-protected amino acids. The methoxy group at the 2-position appears to stabilize specific rotameric states that favor efficient coupling in SPPS.

Looking forward, researchers anticipate expanded applications of 2172082-34-5 in PROTAC (proteolysis targeting chimera) development and as a component of novel peptide-based therapeutics. Its chemical versatility and proven performance in demanding synthetic environments position it as a valuable tool for medicinal chemistry in the coming decade.